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Compound of Interest

Compound Name: Influenza NP (147-155) (TFA)

Cat. No.: B12423960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the reconstitution and use

of lyophilized Influenza Nucleoprotein (NP) peptide (147-155), supplied as a trifluoroacetate

(TFA) salt. The Influenza NP (147-155) peptide, with the sequence TYQRTRALV, is a well-

characterized, H-2Kd restricted epitope crucial for studying T-cell mediated immunity to

Influenza A virus.[1][2][3] Adherence to proper handling, reconstitution, and experimental

procedures is critical for obtaining reliable and reproducible results.

Peptide Handling and Storage
Lyophilized peptides are stable when handled correctly. Upon receipt, it is recommended to

store the lyophilized peptide at -20°C or colder for long-term storage.[1] For short-term storage,

4°C is acceptable for several days to weeks.[4] Peptides are sensitive to moisture and light;

therefore, the vial should be tightly sealed and protected from direct light. Before opening, allow

the vial to warm to room temperature in a desiccator to prevent condensation, which can

reduce peptide stability.[1][5]

Key Storage Recommendations:
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Condition Temperature Duration

Long-term -20°C to -80°C Years

Short-term 4°C Days to Weeks

Room Temperature Ambient Several Days

Note: Avoid repeated freeze-thaw cycles of peptide solutions, as this can lead to degradation. It

is best practice to aliquot the reconstituted peptide into single-use volumes.[1]

Reconstitution Protocol
The solubility of a peptide is dependent on its amino acid sequence. The Influenza NP (147-

155) peptide (TYQRTRALV) has a positive overall charge. The following is a recommended

step-wise protocol for its reconstitution.

Materials:

Sterile, deionized, and preferably oxygen-free water

10% Acetic Acid in sterile water (optional)

Dimethyl sulfoxide (DMSO) (optional)

Sterile polypropylene tubes

Procedure:

Preparation: Before opening, centrifuge the vial at 10,000 x g for 5 minutes to pellet all the

lyophilized powder at the bottom of the tube.[6] Allow the vial to equilibrate to room

temperature.

Initial Solubilization: Attempt to dissolve the peptide in sterile water first.[7] Add a small

amount of water to the vial to achieve a desired stock concentration (e.g., 1 mg/mL). Gently

vortex or sonicate the vial to aid dissolution.[6] A properly solubilized peptide will result in a

clear solution.
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Acidic Solution (if necessary): If the peptide does not fully dissolve in water, add a 10%

acetic acid solution dropwise until the peptide dissolves.[6]

Organic Solvent (for highly hydrophobic peptides): While this peptide is not expected to be

highly hydrophobic, if solubility issues persist, a small amount of an organic solvent like

DMSO can be used.[6][7] First, dissolve the peptide in a minimal amount of DMSO, and then

slowly add sterile water or buffer to the desired concentration.[7]

Storage of Reconstituted Peptide: Aliquot the peptide solution into single-use tubes and store

at -20°C or colder. Peptides in solution are significantly less stable than in their lyophilized

form.[1]

Reconstitution Workflow:
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Start: Lyophilized Peptide Vial

Centrifuge vial (10,000 x g, 5 min)

Equilibrate to Room Temperature

Add Sterile Water

Peptide Dissolved?

Add 10% Acetic Acid

No

Aliquot into single-use tubes

YesPeptide Dissolved?

Add minimal DMSO, then dilute

No

Yes

Store at -20°C or colder

End: Reconstituted Peptide Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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